N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• IUPAC Name: N-[1-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• InChI: InChI=1S/C18H20N2O4S/c1-13(21)19-15-5-10-18-14(12-15)4-3-11-20(18)25(22,23)17-8-6-16(24-2)7-9-17/h5-10,12H,3-4,11H2,1-2H3,(H,19,21)
• InChI Key: LCQXUMKCTOKYCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide (MTQA) is a novel synthetic drug developed by researchers in the pharmaceutical industry. It has been widely studied for its potential use in treating a variety of diseases, including cancer, diabetes, and cardiovascular diseases. MTQA is a small molecule that is able to interact with a variety of proteins and enzymes, making it a potentially useful drug for a wide range of therapeutic applications.

Scientific Research Applications

N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been studied for its potential use in treating a variety of diseases, including cancer, diabetes, and cardiovascular diseases. In cancer research, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to inhibit the growth of tumor cells and induce apoptosis in a variety of cancer cell lines. In diabetes research, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to reduce insulin resistance and improve glucose tolerance. In cardiovascular research, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to reduce blood pressure and improve vascular function.

Mechanism of Action

N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide is thought to exert its therapeutic effects by inhibiting the activity of a variety of enzymes and proteins. For example, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has also been shown to inhibit the activity of the enzyme phosphodiesterase-4 (PDE-4), which is involved in the regulation of blood pressure. In addition, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects
N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to reduce inflammation and pain, reduce blood pressure, and improve glucose tolerance. In addition, N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been shown to reduce the growth of tumor cells and induce apoptosis in a variety of cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide in laboratory experiments include its high solubility in a variety of solvents, its relatively low cost, and its ability to interact with a variety of proteins and enzymes. The main limitation of using N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide in laboratory experiments is its potential toxicity, as it has been shown to have a variety of side effects in animal studies.

Future Directions

There are a number of potential future directions for research into N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide. These include further studies into its mechanism of action, its potential use in treating a variety of diseases, and its potential toxicity. In addition, further research is needed to determine the optimal dosage for different therapeutic applications. Finally, further research is needed to investigate the potential interactions between N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide and other drugs, as well as its potential interactions with dietary components.

Synthesis Methods

N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide is synthesized using a two-step process. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with 1,2,3,4-tetrahydroquinoline-6-yl acetamide in anhydrous dimethylformamide (DMF). This reaction yields the desired product in high yields. The second step involves the deprotection of the sulfonyl group using sodium methoxide in methanol.